2-Methyl-1,2,3-propanetriol
Overview
Description
2-Methyl-1,2,3-propanetriol is a monomer used in the production of polymers. It has been shown to be an efficient cross-linking agent for metal surfaces and is used as a polymerization catalyst .
Synthesis Analysis
A new route for the synthesis of methacrylic acid from 2-methyl-1,3-propanediol involves integrating biotransformation and catalytic dehydration . This process involves bioconversion of 2-methyl-1,3-propanediol (2M1,3PD) to 3-hydroxy-2-methylpropionic acid (3H2MPA) via 3-hydroxy-2-methylpropanal (3H2MPAL), and catalytic dehydration of the resulting acid .Molecular Structure Analysis
The molecular formula of 2-Methyl-1,2,3-propanetriol is C4H10O3. Its average mass is 106.120 Da and its monoisotopic mass is 106.062996 Da .Chemical Reactions Analysis
2-Methyl-1,2,3-propanetriol is used as a monomer in the production of polymers and has been shown to be an efficient cross-linking agent for metal surfaces .Physical And Chemical Properties Analysis
2-Methyl-1,2,3-propanetriol is a solid at room temperature. It has a molecular weight of 106.12 and is stored in a refrigerator. It is shipped at room temperature .Scientific Research Applications
Lithium Metal Batteries
2-Methyl-1,2,3-propanetriol: is used in the preparation of solid polymer electrolytes for lithium metal batteries . This application is significant for the development of high-energy-density batteries.
Production of Methyl Methacrylate
This compound is also involved in obtaining methyl methacrylate, a precursor for polymethyl methacrylate glass, via a partial oxidation process . This is essential for producing transparent glass alternatives used in various industries.
Biodegradable Thermoplastic Elastomer Synthesis
Lastly, 2-Methyl-1,2,3-propanetriol is utilized in the synthesis of biodegradable thermoplastic elastomers by condensation reaction . This contributes to the creation of environmentally friendly materials.
Mechanism of Action
Target of Action
As a trihydroxy alcohol, it may interact with various biological molecules, including proteins and lipids, through hydrogen bonding .
Mode of Action
As a trihydroxy alcohol, it can form hydrogen bonds with other molecules, potentially influencing their structure and function .
Biochemical Pathways
Trihydroxy alcohols like 2-methyl-1,2,3-propanetriol can participate in various biochemical reactions, potentially affecting multiple pathways .
Result of Action
As a trihydroxy alcohol, it may influence the structure and function of various biomolecules, leading to changes at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Methyl-1,2,3-propanetriol . For instance, pH and temperature can affect its solubility and reactivity. Additionally, the presence of other molecules can influence its interactions and potential targets.
properties
IUPAC Name |
2-methylpropane-1,2,3-triol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O3/c1-4(7,2-5)3-6/h5-7H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOJRTGIXWIUBGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10323378 | |
Record name | 2-methylpropane-1,2,3-triol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10323378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
106.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1,2,3-propanetriol | |
CAS RN |
25245-58-3 | |
Record name | NSC403834 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403834 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-methylpropane-1,2,3-triol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10323378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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